Cas no 1314936-03-2 (3-(tert-Butyl)benzothioamide)

• Product Name: 3-(tert-Butyl)benzothioamide
• CAS No: 1314936-03-2
• MF: C₁₁H₁₅NS
• MW: 193.30850148201
• CID: 1038872
• PubChem ID: 46779073
• Update Time: 2025-04-20

3-(tert-Butyl)benzothioamide Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butyl)benzothioamide
• 3-tert-Butylbenzene-1-carbothioamide
• CS-0217315
• EN300-735832
• 3-tert-butylbenzenecarbothioamide
• AKOS006328827
• Benzenecarbothioamide, 3-(1,1-dimethylethyl)-
• A888448
• 1314936-03-2
• DTXSID60675475

• MDL： MFCD09757533
• Inchi： 1S/C11H15NS/c1-11(2,3)9-6-4-5-8(7-9)10(12)13/h4-7H,1-3H3,(H2,12,13)
• InChI Key： VRVYIIASIHOGIN-UHFFFAOYSA-N
• SMILES： S=C(C1=CC=CC(=C1)C(C)(C)C)N

Computed Properties

• Exact Mass: 193.09252066g/mol
• Monoisotopic Mass: 193.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes